Cas no 2228236-86-8 (methyl 5-1-(aminomethyl)-4,4-difluorocyclohexyl-1-methyl-1H-pyrazole-4-carboxylate)

Methyl 5-(1-(aminomethyl)-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with a cyclohexyl backbone, offering unique structural and electronic properties. The presence of difluoromethyl and aminomethyl groups enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive compounds. The ester functionality provides versatility for further derivatization, while the rigid cyclohexyl scaffold contributes to conformational stability. This compound is particularly valuable in medicinal chemistry for its ability to modulate physicochemical properties, such as lipophilicity and metabolic stability, making it a promising candidate for drug discovery applications. Its synthetic accessibility and functional group compatibility further underscore its utility in organic synthesis.
methyl 5-1-(aminomethyl)-4,4-difluorocyclohexyl-1-methyl-1H-pyrazole-4-carboxylate structure
2228236-86-8 structure
Product Name:methyl 5-1-(aminomethyl)-4,4-difluorocyclohexyl-1-methyl-1H-pyrazole-4-carboxylate
CAS No:2228236-86-8
MF:C13H19F2N3O2
MW:287.305670022964
CID:5974412
PubChem ID:165656350
Update Time:2025-06-14

methyl 5-1-(aminomethyl)-4,4-difluorocyclohexyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-1-(aminomethyl)-4,4-difluorocyclohexyl-1-methyl-1H-pyrazole-4-carboxylate
    • 2228236-86-8
    • EN300-1951713
    • methyl 5-[1-(aminomethyl)-4,4-difluorocyclohexyl]-1-methyl-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C13H19F2N3O2/c1-18-10(9(7-17-18)11(19)20-2)12(8-16)3-5-13(14,15)6-4-12/h7H,3-6,8,16H2,1-2H3
    • InChI Key: QFRGFHPIOLLWDY-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CN)(C2=C(C(=O)OC)C=NN2C)CC1)F

Computed Properties

  • Exact Mass: 287.14453318g/mol
  • Monoisotopic Mass: 287.14453318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 70.1Ų

methyl 5-1-(aminomethyl)-4,4-difluorocyclohexyl-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>

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Additional information on methyl 5-1-(aminomethyl)-4,4-difluorocyclohexyl-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-(1-(Aminomethyl)-4,4-Difluorocyclohexyl)-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2228236-86-8)

The compound methyl 5-(1-(aminomethyl)-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228236-86-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluorocyclohexyl moiety and a pyrazole carboxylate backbone, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and industry trends.

One of the most frequently searched questions regarding this compound is its synthetic route. Researchers often seek information on how to efficiently produce methyl 5-(1-(aminomethyl)-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylate. The synthesis typically involves multi-step organic reactions, including fluorination, amination, and esterification. The presence of the difluorocyclohexyl group introduces steric and electronic challenges, necessitating optimized reaction conditions. Recent advancements in flow chemistry and catalysis have improved the yield and purity of this compound, making it more accessible for further studies.

Another hot topic in the scientific community is the biological activity of pyrazole derivatives. The methyl 5-(1-(aminomethyl)-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylate has shown potential in modulating specific enzymatic pathways, particularly in the context of inflammatory diseases and metabolic disorders. Its aminomethyl group enhances its binding affinity to biological targets, while the difluorocyclohexyl moiety improves its metabolic stability. These properties align with the growing demand for targeted therapies and precision medicine.

In the agrochemical sector, this compound is being explored for its pesticidal properties. The pyrazole core is a common scaffold in many commercial pesticides, and the addition of the difluorocyclohexyl group could enhance its efficacy against resistant pest strains. With the increasing focus on sustainable agriculture and reduced environmental impact, researchers are investigating whether methyl 5-(1-(aminomethyl)-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylate can offer a safer alternative to traditional agrochemicals.

The physicochemical properties of this compound are also a subject of interest. Its solubility, stability, and partition coefficient (logP) are critical parameters for formulation development. Recent studies have highlighted its moderate solubility in polar solvents, which could facilitate its use in drug delivery systems. Additionally, its thermal stability makes it suitable for high-temperature applications, such as polymer additives or material science innovations.

From a regulatory perspective, the compound's safety profile is under scrutiny. While it is not classified as a hazardous material, thorough toxicological studies are essential to ensure its safe handling and application. The aminomethyl group, in particular, requires careful evaluation due to its potential reactivity. Compliance with REACH and other global regulations is a priority for manufacturers and end-users alike.

In conclusion, methyl 5-(1-(aminomethyl)-4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228236-86-8) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and evolving research landscape make it a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.

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